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Compound of Interest

Compound Name: DSR-141562

Cat. No.: B2406171 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety and logistical guidance for the handling of DSR-141562,

a novel, orally active, and selective brain-penetrant phosphodiesterase 1 (PDE1) inhibitor.

Given the potent nature of this compound and the absence of a comprehensive public Material

Safety Data Sheet (MSDS), this guide is based on best practices for handling potent

pharmaceutical compounds in a laboratory setting.

Core Compound Information
DSR-141562 is identified as a phosphodiesterase 1 (PDE1) inhibitor with preferential selectivity

for human PDE1B.[1] Its activity has been demonstrated in animal models for symptoms

associated with schizophrenia.[2]
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Property Data Source

IUPAC Name

3-methyl-7-(tetrahydro-2H-

pyran-4-yl)-2-{[trans-4-

(trifluoromethyl)cyclohexyl]-

methoxy}imidazo[5,1-f][3][4]

[5]triazin-4(3H)-one

[2]

Molecular Formula C21H27F3N4O3 N/A

Molecular Weight 456.46 g/mol N/A

IC50 Values
hPDE1A: 97.6 nM, hPDE1B:

43.9 nM, hPDE1C: 431.8 nM
[1]

Solubility

DMSO: 25 mg/mL (with

ultrasonic and warming to

60°C)

[1]

Personal Protective Equipment (PPE)
The handling of potent compounds like DSR-141562 necessitates stringent adherence to PPE

protocols to minimize exposure.[6][7] The following table outlines the recommended PPE for

various laboratory activities involving this compound.
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Activity
Recommended Personal Protective
Equipment (PPE)

Weighing and Aliquoting (Solid)

- Dedicated, ventilated balance enclosure or

fume hood. - Disposable nitrile gloves (double-

gloving recommended). - Lab coat and sleeve

protectors. - ANSI Z87.1 compliant safety

glasses with side shields. - Face shield if there

is a risk of splash. - N95 respirator or higher,

depending on the quantity and dustiness of the

compound.

Solution Preparation

- Chemical fume hood. - Disposable nitrile

gloves. - Lab coat. - Safety goggles to protect

against splashes.

Animal Dosing (Oral)
- Lab coat. - Disposable nitrile gloves. - Safety

glasses.

General Laboratory Operations
- Lab coat. - Disposable nitrile gloves. - Safety

glasses.

Note: Always consult your institution's Environmental Health and Safety (EHS) department for

specific PPE requirements.

Experimental Protocols
General Handling of a Potent, Non-Volatile Solid Compound (e.g., DSR-141562)

Preparation:

Designate a specific area within the laboratory for handling DSR-141562.

Ensure all necessary PPE is available and in good condition.[8][9][10]

Prepare all equipment (e.g., spatulas, weigh boats, vials) and reagents before handling

the compound.

Verify that the chemical fume hood or ventilated enclosure is functioning correctly.
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Weighing:

Perform all weighing operations within a certified chemical fume hood or a ventilated

balance enclosure to minimize inhalation exposure.[11]

Use disposable weigh boats and spatulas to avoid cross-contamination.

Handle the compound gently to prevent aerosolization.

Solution Preparation:

Add the solvent to the accurately weighed DSR-141562 in a suitable container within the

fume hood.

Cap the container securely before mixing or vortexing.

If heating is required for dissolution, use a controlled heating method such as a water

bath.[1]

Decontamination and Cleaning:

Wipe down all surfaces and equipment that may have come into contact with the

compound using an appropriate cleaning agent.

Dispose of all contaminated disposables as hazardous waste.

Operational and Disposal Plans
Proper disposal of investigational drugs is critical to ensure environmental safety and

regulatory compliance.[3][4][12][13]
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Waste Type Disposal Procedure

Unused Solid DSR-141562

- Collect in a clearly labeled, sealed, and

compatible hazardous waste container. - The

label should include "Hazardous Waste," the

chemical name, and the approximate quantity. -

Contact your institution's EHS for pickup and

disposal via a licensed hazardous waste vendor.

Contaminated Labware (Gloves, weigh boats,

pipette tips, etc.)

- Place in a designated hazardous waste bag or

container immediately after use. - Seal the

container when full and label it as hazardous

waste.

Solutions of DSR-141562

- Collect in a sealed, leak-proof hazardous

waste container. - Do not mix with other

chemical waste streams unless compatibility is

confirmed. - Label the container with the full

chemical name and concentration.

Empty Stock Vials

- If completely empty and decontaminated, they

may be disposed of in regular trash. However, it

is best practice to dispose of them as hazardous

waste to avoid any residual contamination.
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Caption: A stepwise workflow for the safe handling of potent compounds in a laboratory setting.
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Caption: A procedural flowchart for the proper disposal of investigational drug waste.

Simplified Signaling Pathway of DSR-141562
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Cellular Effects
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Caption: A simplified diagram illustrating the inhibitory effect of DSR-141562 on PDE1, leading

to increased cGMP levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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